Cas no 1209905-41-8 (2-bromo-3-methoxy-pyrazine)

• Product Name: 2-bromo-3-methoxy-pyrazine
• CAS No: 1209905-41-8
• MF: C₅H₅BrN₂O
• MW: 189.009999990463
• MDL: MFCD15146832
• CID: 1006764
• PubChem ID: 45789981
• Update Time: 2025-09-26

2-bromo-3-methoxy-pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-methoxypyrazine
• AB0059913
• Z3980
• ST24027812
• 2-bromo-3-methoxy-pyrazine
• A891983
• SY114135
• AS-30918
• 1209905-41-8
• SCHEMBL15940616
• DTXSID40672144
• CS-W021603
• AKOS016005938
• DB-364738
• MFCD15146832

• MDL： MFCD15146832
• Inchi： 1S/C5H5BrN2O/c1-9-5-4(6)7-2-3-8-5/h2-3H,1H3
• InChI Key： XOTABKNMXIIQMF-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=CN=1)OC

Computed Properties

• Exact Mass: 187.95855
• Monoisotopic Mass: 187.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35
• XLogP3: 1.1

Experimental Properties

• Density: 1.628±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 201.4±35.0 ºC (760 Torr),
• Flash Point: 75.6±25.9 ºC,
• Solubility: Dissolution (45 g/l) (25 º C),
• PSA: 35.01

2-bromo-3-methoxy-pyrazine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature